Cas no 1261936-53-1 (4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid)

• Product Name: 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid
• CAS No: 1261936-53-1
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18323784
• CID: 2764618
• PubChem ID: 53229637
• Update Time: 2025-05-22

4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-Chloro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
• 1261936-53-1
• MFCD18323784
• DTXSID80692765
• 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, 95%
• 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid

• MDL： MFCD18323784
• Inchi： 1S/C14H10ClNO4/c1-20-14(19)10-3-2-8(6-12(10)15)9-4-5-16-7-11(9)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： BFGHCKOXLNRZRS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid

4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid: A Comprehensive Overview

4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid (CAS No. 1261936-53-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor for other bioactive molecules. In this article, we delve into the properties, synthesis, and biological activities of 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid consists of a nicotinic acid backbone substituted with a chloromethyl group and a methoxycarbonyl group at specific positions on the aromatic ring. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic and pharmacodynamic profiles of nicotinic acid derivatives.

One of the key areas of research surrounding 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid is its synthesis. Traditional methods involve multi-step reactions, often requiring harsh conditions and multiple purification steps. However, recent advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthesis routes. For instance, researchers have successfully employed palladium-catalyzed cross-coupling reactions to streamline the construction of the aromatic ring, significantly reducing the number of steps required.

The biological activity of 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid has been extensively studied, particularly in relation to its potential as an anti-inflammatory and antioxidant agent. Experimental data from in vitro assays have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases. Furthermore, its ability to scavenge free radicals has been linked to potential applications in neurodegenerative disorders, where oxidative stress plays a pivotal role.

Recent breakthroughs in computational chemistry have also shed light on the molecular mechanisms underlying the biological activity of 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid. Molecular docking studies have revealed that the compound interacts with key protein targets involved in inflammatory pathways, providing insights into its therapeutic potential. These findings have paved the way for further investigations into its efficacy in animal models and eventual clinical trials.

In addition to its pharmacological applications, 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid has shown promise as a building block for more complex molecules. Its versatility as an intermediate allows for the creation of derivatives with enhanced bioavailability and selectivity. For example, researchers have explored the incorporation of this compound into prodrugs designed to target specific tissues or cell types, thereby minimizing off-target effects.

The growing interest in 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid is further evidenced by its inclusion in various chemical databases and its citation in numerous scientific publications. Its entry in databases such as PubChem and ChemSpider has facilitated access to its structural and physicochemical data, enabling researchers worldwide to explore its properties more effectively.

Looking ahead, ongoing research aims to uncover additional therapeutic applications for 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid while optimizing its synthesis and delivery mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)nicotinic acid (CAS No. 1261936-53-1) stands out as a versatile compound with immense potential in drug discovery and development. By leveraging cutting-edge research techniques and adhering to rigorous scientific standards, researchers continue to unlock new possibilities for this intriguing molecule.